6-Chloro-7-{[2-(morpholin-4-yl)ethyl]amino}quinoline-5,8-dione
6-Chloro-7-{[2-(morpholin-4-yl)ethyl]amino}quinoline-5,8-dione
SPS8I1 is an inhibitor of SETD8 with cellular activity. It also acts as a Cdc25 phosphatase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
383907-43-5
VCID:
VC0543734
InChI:
InChI=1S/C15H16ClN3O3/c16-11-13(18-4-5-19-6-8-22-9-7-19)15(21)12-10(14(11)20)2-1-3-17-12/h1-3,18H,4-9H2
SMILES:
C1COCCN1CCNC2=C(C(=O)C3=C(C2=O)N=CC=C3)Cl
Molecular Formula:
C15H16ClN3O3
Molecular Weight:
321.76 g/mol
6-Chloro-7-{[2-(morpholin-4-yl)ethyl]amino}quinoline-5,8-dione
CAS No.: 383907-43-5
Inhibitors
VCID: VC0543734
Molecular Formula: C15H16ClN3O3
Molecular Weight: 321.76 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![6-Chloro-7-{[2-(morpholin-4-yl)ethyl]amino}quinoline-5,8-dione - 383907-43-5](/images/no_structure.jpg)
| CAS No. | 383907-43-5 |
|---|---|
| Product Name | 6-Chloro-7-{[2-(morpholin-4-yl)ethyl]amino}quinoline-5,8-dione |
| Molecular Formula | C15H16ClN3O3 |
| Molecular Weight | 321.76 g/mol |
| IUPAC Name | 6-chloro-7-(2-morpholin-4-ylethylamino)quinoline-5,8-dione |
| Standard InChI | InChI=1S/C15H16ClN3O3/c16-11-13(18-4-5-19-6-8-22-9-7-19)15(21)12-10(14(11)20)2-1-3-17-12/h1-3,18H,4-9H2 |
| Standard InChIKey | BMKPVDQDJQWBPD-UHFFFAOYSA-N |
| SMILES | C1COCCN1CCNC2=C(C(=O)C3=C(C2=O)N=CC=C3)Cl |
| Canonical SMILES | C1COCCN1CCNC2=C(C(=O)C3=C(C2=O)N=CC=C3)Cl |
| Appearance | Solid powder |
| Description | SPS8I1 is an inhibitor of SETD8 with cellular activity. It also acts as a Cdc25 phosphatase inhibitor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | SPS8I1; SPS-8I1; SPS 8I1; DA3003-1; DA3003 1; DA30031; NSC-663284; NSC 663284; NSC663284; |
| Reference | 1: Blum G, Ibáñez G, Rao X, Shum D, Radu C, Djaballah H, Rice JC, Luo M. Small-molecule inhibitors of SETD8 with cellular activity. ACS Chem Biol. 2014 Nov 21;9(11):2471-8. doi: 10.1021/cb500515r. Epub 2014 Sep 3. PubMed PMID: 25137013; PubMed Central PMCID: PMC4245162. |
| PubChem Compound | 379077 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume